Benzene, [(5-chloropentyl)oxy]-

• CAS RN: 71933-92-1
• Molecular Formula: C11H15ClO
• Molecular Weight: 198.69 g/mol
• IUPAC Name: 5-chloropentoxybenzene
• InChI: InChI=1S/C11H15ClO/c12-9-5-2-6-10-13-11-7-3-1-4-8-11/h1,3-4,7-8H,2,5-6,9-10H2
• InChI Key: SXFFGDCBQRSFIK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)OCCCCCCl

Description

“Benzene, [(5-chloropentyl)oxy]-” is a chemical compound with the molecular formula C11H15ClO and a molecular weight of 198.6892. It is also known as 5-Phenyl-1-pentyl chloride or 1-Chloro-5-phenylpentane.

Molecular Structure Analysis

The molecular structure of “Benzene, [(5-chloropentyl)oxy]-” consists of a benzene ring attached to a 5-chloropentyl group via an oxygen atom. The 3D structure of the molecule can be viewed using specific software.

Synthesis routes and methods I

Procedure details

60% Sodium hydride (1.4 g) was suspended in dimethylformamide (40 ml), and phenol (3 g) was added under ice-cooilng with stirring. The mixture was stirred at room temperature for 1 hr. The mixture was again ice-cooled, and 1-bromo-5-chloropentane (5.9 g) was added, which was followed by stirring at room temperature for 1.5 hr. Water was added to the reaction mixture and the mixture was extracted with ethyl acetate. The organic layer was washed with brine, dried and the solvent was evaporated under reduced pressure to give 5.9 g of 5-phenoxypentyl chloride.

Synthesis routes and methods II

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